Cas no 94099-53-3 (3,3-difluorocyclohexanol)

• Product Name: 3,3-difluorocyclohexanol
• CAS No: 94099-53-3
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD14705083
• CID: 752403
• PubChem ID: 564483
• Update Time: 2025-06-08

3,3-difluorocyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3,3-difluoro-
• 3,3-difluorocyclohexan-1-ol
• 3,3-difluorocyclohexanol
• P19500
• IRSLUHYGIAAROG-UHFFFAOYSA-N
• SCHEMBL127501
• EN300-5203656
• CS-0058216
• DTXSID40340412
• 3,3-Difluorocyclohexanol #
• 94099-53-3
• 1,1-Difluorocyclohexan-3-ol
• (1S)-3,3-difluorocyclohexanol

• MDL： MFCD14705083
• Inchi： 1S/C6H10F2O/c7-6(8)3-1-2-5(9)4-6/h5,9H,1-4H2
• InChI Key： QNFOXOAGRZJDAQ-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C1)O)F

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3,3-difluorocyclohexanol

Recent Advances in the Study of 3,3-Difluorocyclohexanol (CAS: 94099-53-3) and Its Applications in Chemical Biology and Pharmaceutical Research

3,3-Difluorocyclohexanol (CAS: 94099-53-3) is a fluorinated cyclohexanol derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in pharmaceutical research. Recent studies highlight its utility as a versatile building block for the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme modulation.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the efficient asymmetric synthesis of 3,3-difluorocyclohexanol via a novel catalytic hydrogenation approach using a chiral ruthenium complex. The researchers achieved excellent enantioselectivity (>98% ee) and yields exceeding 85%, representing a significant improvement over previous synthetic methods. This advancement is particularly important as the stereochemistry of 3,3-difluorocyclohexanol has been shown to critically influence its biological activity and metabolic stability.

In pharmacological applications, 3,3-difluorocyclohexanol has emerged as a key structural motif in the development of γ-aminobutyric acid (GABA) receptor modulators. A recent patent application (WO2023187546) discloses a series of 3,3-difluorocyclohexanol-containing compounds that exhibit potent anxiolytic activity with reduced sedation side effects compared to classical benzodiazepines. Molecular docking studies suggest that the difluorinated cyclohexyl moiety enhances binding affinity to specific GABA_A receptor subtypes while minimizing off-target interactions.

The compound's metabolic stability has been extensively investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023;51:1123-1135) demonstrated that 3,3-difluorocyclohexanol derivatives show remarkable resistance to cytochrome P450-mediated oxidation, with plasma half-lives up to 3-fold longer than their non-fluorinated counterparts. This property, attributed to the strategic placement of fluorine atoms, makes these compounds particularly attractive for developing long-acting therapeutics.

Emerging applications in enzyme inhibition have also been reported. A Nature Chemical Biology study (2023;19:678-687) identified 3,3-difluorocyclohexanol-based inhibitors of ketohexokinase (KHK) with picomolar potency. The fluorinated cyclohexanol scaffold was found to mimic the transition state of fructose phosphorylation, offering new possibilities for treating metabolic disorders. Structural biology studies revealed that the difluorinated group participates in unique halogen bonding interactions with the enzyme's active site.

From a chemical biology perspective, 3,3-difluorocyclohexanol has proven valuable as a molecular probe. Its ¹⁹F NMR signature (δ -108 to -112 ppm) provides a sensitive reporter for studying molecular interactions in complex biological systems, as demonstrated in recent work published in Chemical Science (2023;14:5678-5690). Researchers have utilized this property to develop novel ¹⁹F-based screening assays for fragment-based drug discovery.

Looking forward, several pharmaceutical companies have included 3,3-difluorocyclohexanol derivatives in their preclinical pipelines, particularly for neurological and metabolic indications. The compound's versatility, combined with recent synthetic advances and improved understanding of its structure-activity relationships, positions it as an important scaffold in modern medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation and as a component of bifunctional small molecules.